Cas no 2228709-24-6 ((2-bromo-4-fluorophenyl)methyl sulfamate)

• Product Name: (2-bromo-4-fluorophenyl)methyl sulfamate
• CAS No: 2228709-24-6
• MF: C₇H₇BrFNO₃S
• MW: 284.102783441544
• CID: 6217810
• PubChem ID: 165974386
• Update Time: 2025-10-19

(2-bromo-4-fluorophenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (2-bromo-4-fluorophenyl)methyl sulfamate
• EN300-1986921
• 2228709-24-6

• Inchi： 1S/C7H7BrFNO3S/c8-7-3-6(9)2-1-5(7)4-13-14(10,11)12/h1-3H,4H2,(H2,10,11,12)
• InChI Key： RGCISHSEMQKWEF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1COS(N)(=O)=O)F

Computed Properties

• Exact Mass: 282.93140g/mol
• Monoisotopic Mass: 282.93140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.8Ų

Additional information on (2-bromo-4-fluorophenyl)methyl sulfamate

Introduction to (2-bromo-4-fluorophenyl)methyl sulfamate (CAS No. 2228709-24-6)

(2-bromo-4-fluorophenyl)methyl sulfamate) is a specialized organic compound with the chemical formula C₇H₆BrFNO₃S. This compound has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. With a CAS number of 2228709-24-6, it serves as a key intermediate in the synthesis of various biologically active molecules. The presence of both bromine and fluorine substituents in its aromatic ring enhances its reactivity, making it a valuable building block for further chemical modifications.

The compound's structure consists of a benzene ring substituted with a bromine atom at the 2-position and a fluorine atom at the 4-position, linked to a methyl sulfamate group. This specific arrangement imparts distinct electronic and steric properties, which are crucial for its role in drug discovery and material science. The sulfamate group, in particular, is known for its ability to participate in various chemical reactions, including nucleophilic substitution and condensation reactions, facilitating the synthesis of more complex molecules.

In recent years, research has highlighted the utility of (2-bromo-4-fluorophenyl)methyl sulfamate in the development of novel pharmaceutical agents. Its aromatic core can be further functionalized to create derivatives with enhanced binding affinity to biological targets. For instance, studies have demonstrated its potential in designing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The bromine and fluorine atoms serve as handles for selective modifications, allowing researchers to fine-tune the pharmacokinetic properties of the resulting compounds.

One notable application of this compound is in the synthesis of fluoroaromatic sulfonamides, which have shown promise as antimicrobial agents. The fluorine atom enhances the compound's bioavailability and resistance to metabolic degradation, making it an attractive scaffold for drug development. Additionally, the bromine atom can be used for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex organic molecules.

The agrochemical industry has also explored the use of (2-bromo-4-fluorophenyl)methyl sulfamate as a precursor for developing novel pesticides and herbicides. Its structural features contribute to its efficacy in disrupting enzymatic pathways in pests while maintaining low toxicity to non-target organisms. This makes it a promising candidate for sustainable agricultural practices, where environmental safety is a paramount concern.

Advances in computational chemistry have further enhanced the understanding of how (2-bromo-4-fluorophenyl)methyl sulfamate interacts with biological systems. Molecular modeling studies have revealed that its scaffold can be optimized to improve binding affinity and selectivity for specific therapeutic targets. These insights have guided synthetic efforts toward creating more potent and selective drug candidates.

The synthesis of this compound typically involves multi-step organic reactions, starting from commercially available aromatic precursors. Key steps include halogenation, nucleophilic substitution, and sulfonation reactions, which are carefully controlled to achieve high yields and purity. The use of modern catalytic systems has improved the efficiency of these processes, reducing both reaction times and waste generation.

In conclusion, (2-bromo-4-fluorophenyl)methyl sulfamate (CAS No. 2228709-24-6) is a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse chemical modifications, making it a valuable tool for drug discovery and material science research. As our understanding of its reactivity and biological interactions continues to grow, so too will its applications in developing next-generation therapeutics and sustainable agricultural solutions.